Cas no 1948-05-6 (Benzenamine, 3-[(trifluoromethyl)sulfinyl]-)

• Product Name: Benzenamine, 3-[(trifluoromethyl)sulfinyl]-
• CAS No: 1948-05-6
• MF: C₇H₆F₃NOS
• MW: 209.188850879669
• MDL: MFCD04973010
• CID: 1387537
• PubChem ID: 23462060
• Update Time: 2025-04-20

Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(trifluoromethyl)sulfinyl]-
• MFCD04973010
• SCHEMBL4282024
• 3-(TRIFLUOROMETHYLSULFINYL)ANILINE
• 1948-05-6
• 3-(Trifluoromethylsulfinyl)aniline; 98%
• 3-[(trifluoromethyl)sulfinyl]aniline
• AKOS017552976

• MDL： MFCD04973010
• Inchi： 1S/C7H6F3NOS/c8-7(9,10)13(12)6-3-1-2-5(11)4-6/h1-4H,11H2
• InChI Key： ILRLDSCDCNVJRW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 209.01228
• Monoisotopic Mass: 209.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 43.09